Cas no 1368745-97-4 (2,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 2,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline
• CAS No: 1368745-97-4
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5707976
• PubChem ID: 13883737
• Update Time: 2025-05-20

2,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1368745-97-4
• EN300-626024
• 2,7,8-trimethyl-1,2,3,4-tetrahydroquinoline
• SCHEMBL10840190
• 2,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C12H17N/c1-8-4-6-11-7-5-9(2)13-12(11)10(8)3/h4,6,9,13H,5,7H2,1-3H3
• InChI Key： LTMNVXMANILBAH-UHFFFAOYSA-N
• SMILES： N1C2C(C)=C(C)C=CC=2CCC1C

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline

2,7,8-Trimethyl-1,2,3,4-Tetrahydroquinoline: A Comprehensive Overview

The compound with CAS No. 1368745-97-4, known as 2,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are derivatives of quinoline with a partially hydrogenated ring system. The trimethyl substitution pattern at positions 2, 7, and 8 adds unique electronic and steric properties to the molecule, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of 2,7,8-trimethyl-1,2,3,4-tetrahydroquinoline in drug discovery. Researchers have explored its ability to act as a scaffold for bioactive compounds due to its structural flexibility and capacity to interact with various biological targets. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, 1,2,3,4-tetrahydroquinoline derivatives like this compound have found utility in materials science. Their aromaticity and conjugated systems make them promising candidates for use in organic electronics. A 2023 report in *Advanced Materials* explored the use of such compounds as components in organic light-emitting diodes (OLEDs), where their electron transport properties were found to enhance device efficiency.

The synthesis of 2,7,8-trimethyl-1H-tetrahydroquinoline involves a multi-step process that typically begins with the preparation of the quinoline skeleton followed by selective hydrogenation and methylation steps. Recent advancements in catalytic hydrogenation techniques have enabled researchers to achieve higher yields and better control over the stereochemistry of the product. These improvements have made the synthesis of this compound more accessible for large-scale production.

From an environmental perspective,tetrahydroquinoline derivatives are being investigated for their biodegradability and potential impact on ecosystems. A 2023 study published in *Environmental Science & Technology* assessed the degradation pathways of this compound under aerobic conditions and found that it undergoes rapid mineralization under specific microbial communities. This suggests that it may pose minimal environmental risks when used responsibly.

In conclusion,CAS No. 1368745-97-4, or 2,7,8-trimethyl-1H-tetrahydroquinoline, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive target for further research and development in areas ranging from drug discovery to materials science.